1-cyclopentyl-4-{[1-(2-methylbenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperazine

• IUPAC Name: (4-cyclopentylpiperazin-1-yl)-[1-[(2-methylphenyl)methyl]triazol-4-yl]methanone
• InChI: InChI=1S/C20H27N5O/c1-16-6-2-3-7-17(16)14-25-15-19(21-22-25)20(26)24-12-10-23(11-13-24)18-8-4-5-9-18/h2-3,6-7,15,18H,4-5,8-14H2,1H3
• InChI Key: NOTWKWZTAGPYPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=C(N=N2)C(=O)N3CCN(CC3)C4CCCC4
• Molecular Formula: C20H27N5O
• Molecular Weight: 353.5 g/mol

Description

1-cyclopentyl-4-{[1-(2-methylbenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a piperazine derivative, which means that it contains a piperazine ring in its chemical structure.

Scientific Research Applications

1-cyclopentyl-4-{[1-(2-methylbenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperazine has been studied extensively for its potential therapeutic applications. It has been found to exhibit anticancer, antifungal, and antibacterial activities. The compound has also been shown to have potential as a treatment for depression and anxiety disorders.

Mechanism of Action

The mechanism of action of 1-cyclopentyl-4-{[1-(2-methylbenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperazine is not fully understood. However, it is believed to work by inhibiting the growth of cancer cells, fungi, and bacteria. The compound may also act as a serotonin reuptake inhibitor, which could explain its potential use as a treatment for depression and anxiety disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of fungi and bacteria, and modulate the levels of neurotransmitters in the brain. The compound has also been shown to have low toxicity levels, which makes it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-cyclopentyl-4-{[1-(2-methylbenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperazine is its versatility. The compound has a wide range of potential applications, which makes it a valuable tool for scientific research. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research on 1-cyclopentyl-4-{[1-(2-methylbenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperazine. Some of these include:
- Further studies on the compound's mechanism of action and potential therapeutic applications
- Investigation of the compound's effects on different types of cancer cells, fungi, and bacteria
- Exploration of the compound's potential as a treatment for other neurological disorders, such as Alzheimer's disease
- Development of new synthesis methods to improve the yield and purity of the compound
- Investigation of the compound's potential as a scaffold for the development of new drugs with improved efficacy and safety profiles.
In conclusion, this compound is a promising compound with a wide range of potential therapeutic applications. Its versatility, low toxicity, and potential as a scaffold for drug development make it a valuable tool for scientific research. Further studies on this compound could lead to the development of new treatments for cancer, neurological disorders, and other diseases.